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Compound of Interest

3-Cyclopropoxy-4-fluoro-2-
Compound Name:
methylpyridine

Cat. No.: B14816574

Get Quote

Executive Summary

3-Cyclopropoxy-4-fluoro-2-methylpyridine (MW: 167.18 g/mol ) is a functionalized pyridine

derivative characterized by a delicate balance of basicity and electrophilicity. Its utility in drug
development is defined by two competing chemical behaviors: the lipophilicity conferred by the
cyclopropoxy/methyl groups and the reactivity of the 4-fluoro substituent.

 Solubility: Exhibits pH-dependent aqueous solubility (high solubility at pH < 4.0). Highly
soluble in aprotic organic solvents (DCM, DMSO).

« Stability Criticality: The compound is metastable. The 4-fluoro position is highly activated
towards Nucleophilic Aromatic Substitution (SNAr), particularly under acidic conditions or in
nucleophilic solvents (alcohols). The cyclopropyl ether linkage presents a secondary risk of
acid-catalyzed ring opening.

Physicochemical Profile
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Property Value | Description Technical Context
Molecular Formula C9H10FNO -

Low MW fragment, favorable
Molecular Weight 167.18 g/mol for CNS penetration if

lipophilicity is controlled.

Physical State

Low-melting solid or Viscous
Liquid

Analogs (e.g., 3-fluoro-2-
methylpyridine) are liquids.
The cyclopropoxy group adds
rigidity, potentially raising MP
slightly.

Predicted pKa

3.8 — 4.5 (Pyridine Nitrogen)

The electron-withdrawing 4-
Fluoro group lowers the pKa
relative to 2-picoline (pKa
~5.9).

Moderately lipophilic. The
cyclopropyl group adds ~1.0

Predicted LogP 22-28 )
log unit compared to a
methoxy group.
Pyridine N, Ether O, and
H-Bond Donors/Acceptors 0/3

Fluorine act as acceptors.

Solubility Profile

Aqueous Solubility & pH Dependence

As a weak base (pKa ~4.0), the solubility of 3-Cyclopropoxy-4-fluoro-2-methylpyridine is

governed by the Henderson-Hasselbalch equation.

e pH < 2.0 (Simulated Gastric Fluid):High Solubility (>10 mg/mL). The pyridine nitrogen is fully

protonated (

), forming a soluble pyridinium salt.

e pH 4.0 — 6.0:Transitional Solubility. As pH approaches pKa, solubility drops logarithmically.
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e pH > 7.0 (Physiological/Basic):Low Solubility (<0.1 mg/mL). The neutral free base
predominates, limiting solubility due to the lipophilic cyclopropyl and fluoro substituents.

Organic Solvent Compatibility

Selection of process solvents is critical to prevent degradation (see Section 4).

o Recommended (Inert): Dichloromethane (DCM), Ethyl Acetate, Acetonitrile (ACN), DMSO,
Toluene.

» Restricted (Nucleophilic): Methanol, Ethanol, Isopropanol. Risk: SNAr displacement of
fluorine.

» Restricted (Reactive): Acetone. Risk: Aldol-type condensation if trace base is present.

Stability & Degradation Mechanisms

The stability of this molecule is defined by two major electrophilic "hotspots”: the C4-position
(activated by the pyridine nitrogen) and the cyclopropyl ether oxygen.

Nucleophilic Aromatic Substitution (SNATr)

The 4-fluoro substituent is the primary stability risk. In pyridines, the 2- and 4-positions are
electron-deficient. The electronegativity of the 4-fluoro atom, combined with the electron-
withdrawing nature of the pyridine ring, makes this position highly susceptible to nucleophilic
attack.

e Mechanism: If dissolved in a nucleophilic solvent (e.g., Methanol) and heated or catalyzed by
acid/base, the solvent can displace the fluoride ion.

e Reaction:

e Prevention: Avoid protic solvents (MeOH, EtOH) during heating steps. Use non-nucleophilic
bases (e.g., DIPEA, t-BuOK) if base is required.

Acid-Catalyzed Ring Opening
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Cyclopropyl ethers are acid-sensitive. While the electron-poor pyridine ring stabilizes the ether
oxygen (reducing basicity), strong acids can protonate the ether oxygen, leading to ring
opening.

o Mechanism: Protonation of ether oxygen

C-O bond cleavage

Formation of ring-opened alkyl chain (often rearranging to an allyl or homoallyl cation
derivative).

e Risk Level: Moderate. Requires strong acid (e.g., HCI, TFA) and heat.

Visualizing Degradation Pathways

Strong Acid

(HC, TFA) Cyclopropyl Ring Hydrolysis Impurity B:
N-Protonation / Qgailii Ring-Opened Alcohol
(Acidic pH) + MeOH/EtOH

pH <4.0 .
~~-__ (Activated)
Strong Nucleophile ~~=--____ ; -
3-Cyclopropoxy- (R-.NH2,RO-) - S_NAr Reaction Loss of F- Impurity A:
4-fluoro-2-methylpyridine 2 (Nucleophilic Attack) 4-Methoxy Analog

Click to download full resolution via product page

Figure 1: Primary degradation pathways. The SNAr pathway is the dominant risk in nucleophilic
solvents.

Experimental Protocols
Protocol: Equilibrium Solubility Determination

Do not use standard UV-Vis without HPLC separation due to potential degradation during the
assay.

» Preparation: Prepare buffer solutions at pH 1.2, 4.5, 6.8, and 7.4.

e Saturation: Add excess solid compound to 2 mL of each buffer in amber glass vials.
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e Equilibration: Shake at 25°C for 24 hours.

e Filtration: Filter supernatant through a 0.22 um PTFE filter (avoid Nylon, which can bind
pyridines).

e Analysis: Analyze filtrate by HPLC-UV (254 nm).

o Mobile Phase: ACN / 10mM Ammonium Bicarbonate (pH 8.0). Note: Use basic mobile
phase to ensure sharp peak shape for basic pyridines.

Protocol: Forced Degradation (Stress Testing)

To validate the stability profile, perform the following stress tests:

Stress Condition Procedure Expected Outcome

Potential ring opening; check

Acid Hydrolysis 0.1 N HCI, 60°C, 4 hours ) N
for polar impurities.
) Likely stable, unless F is
Base Hydrolysis 0.1 N NaOH, 60°C, 4 hours ) i
displaced by OH (low risk).
o Formation of Pyridine N-Oxide
Oxidation 3% H202, RT, 2 hours

(M+16).

Dissolve in Methanol, 50°C, 12 Critical: Check for M-4 (F

Nucleophilic Stress

hours OMe) exchange.

Handling and Storage Recommendations

» Storage: Store at -20°C or 2-8°C under an inert atmosphere (Argon/Nitrogen).

o Container: Amber glass vials with PTFE-lined caps. Avoid long-term storage in plastic if liquid
(potential leaching).

e Handling:

o Avoid dissolving in methanol or ethanol for long-term stock solutions. Use DMSO or
Acetonitrile.
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o Protect from light (pyridines can undergo photodegradation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-of-3-cyclopropoxy-4-fluoro-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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